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Compound of Interest

Compound Name:
4-Tert-butyl-2-

(hydroxymethyl)phenol

Cat. No.: B1203067 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4-
tert-butyl-2-(hydroxymethyl)phenol. Due to the limited availability of specific quantitative

solubility data in public literature, this document focuses on the experimental protocols for

determining solubility and provides a framework for data presentation.

Introduction
4-tert-butyl-2-(hydroxymethyl)phenol is an organic compound featuring a phenol ring

substituted with a tert-butyl group and a hydroxymethyl group. This structure imparts a

combination of lipophilic (tert-butyl group) and hydrophilic (hydroxyl and hydroxymethyl groups)

characteristics, influencing its solubility in various organic solvents. Understanding the solubility

of this compound is critical for its application in chemical synthesis, formulation development,

and various industrial processes. The principle of "like dissolves like" suggests that its solubility

will be significant in polar organic solvents due to the presence of hydroxyl groups capable of

hydrogen bonding.

Solubility Data
As of the latest literature review, specific quantitative solubility data for 4-tert-butyl-2-
(hydroxymethyl)phenol in a range of organic solvents is not readily available. To facilitate
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research and development, the following table provides a standardized format for recording

experimentally determined solubility data.

Table 1: Experimentally Determined Solubility of 4-tert-butyl-2-(hydroxymethyl)phenol

Organic
Solvent

Temperature
(°C)

Solubility (
g/100 g
solvent)

Solubility
(mole fraction,
x)

Method

Methanol Gravimetric

Ethanol Gravimetric

Acetone Gravimetric

Ethyl Acetate Gravimetric

Toluene Gravimetric

Heptane Gravimetric

User-defined

Note: This table is intended as a template. Researchers should populate it with their own

experimental data.

Experimental Protocols
The following section details the gravimetric method for determining the solubility of 4-tert-
butyl-2-(hydroxymethyl)phenol in organic solvents. This method is straightforward and

reliable for solid compounds.

Gravimetric Method for Solubility Determination
The gravimetric method involves preparing a saturated solution of the solute at a specific

temperature, separating the dissolved solute from the undissolved solid, and then determining

the mass of the dissolved solute in a known mass of the solvent.

Materials and Equipment:
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4-tert-butyl-2-(hydroxymethyl)phenol (solute)

Selected organic solvents (e.g., methanol, ethanol, acetone)

Analytical balance

Thermostatic shaker bath or magnetic stirrer with hotplate

Temperature probe

Vials or flasks with secure caps

Syringe filters (solvent-compatible, e.g., PTFE)

Pre-weighed evaporation dishes or vials

Drying oven or vacuum oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 4-tert-butyl-2-(hydroxymethyl)phenol to a known mass of the

chosen organic solvent in a sealed vial or flask. The presence of undissolved solid is

crucial to ensure saturation.

Place the sealed container in a thermostatic shaker bath set to the desired temperature.

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous

agitation to ensure the solution reaches saturation.

Sample Withdrawal and Filtration:

Once equilibrium is reached, stop the agitation and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-heated or room-temperature syringe to avoid precipitation.
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Immediately filter the withdrawn sample through a syringe filter into a pre-weighed, clean,

and dry evaporation dish or vial. This step removes any remaining solid particles.

Solvent Evaporation and Mass Determination:

Record the mass of the filtered saturated solution.

Place the evaporation dish in a drying oven or vacuum oven at a temperature sufficient to

evaporate the solvent without decomposing the solute.

Periodically remove the dish, cool it in a desiccator, and weigh it. Repeat this process until

a constant mass is achieved, indicating complete solvent evaporation.

The final constant mass is the mass of the dissolved 4-tert-butyl-2-
(hydroxymethyl)phenol.

Calculation of Solubility:

Mass of solvent: Subtract the mass of the dissolved solute from the total mass of the

filtered saturated solution.

Solubility ( g/100 g solvent):

Solubility (mole fraction, x):

Calculate the moles of the solute and the solvent.

x = moles of solute / (moles of solute + moles of solvent)

Visualizations
The following diagrams illustrate the experimental workflow for determining the solubility of 4-
tert-butyl-2-(hydroxymethyl)phenol.
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Preparation Sampling Analysis Calculation

Start Add excess solute to known mass of solvent Equilibrate at constant temperature with agitation Allow undissolved solid to settle Withdraw supernatant Filter into pre-weighed container Weigh saturated solution Evaporate solvent Weigh dissolved solute (constant mass) Calculate solubility (g/100g solvent, mole fraction) End

Click to download full resolution via product page

Caption: Experimental workflow for gravimetric solubility determination.

This guide provides the necessary framework for researchers to determine and present the

solubility data for 4-tert-butyl-2-(hydroxymethyl)phenol. Adherence to these standardized

protocols will ensure data accuracy and reproducibility.

To cite this document: BenchChem. [Technical Guide: Solubility of 4-tert-butyl-2-
(hydroxymethyl)phenol in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203067#solubility-of-4-tert-butyl-2-hydroxymethyl-
phenol-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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